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Compound of Interest

Compound Name: Necrostatin-34

Cat. No.: B7776735

For researchers and drug development professionals, ensuring laboratory safety is paramount,
especially when handling potent chemical compounds like Necrostatin-34. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to foster a secure research environment. By adhering to these procedural
steps, you can minimize risks and ensure the integrity of your work.

Hazard Identification and Personal Protective
Equipment (PPE)

Necrostatin-34 is classified with several hazards that necessitate careful handling. It is harmful
if swallowed (Acute toxicity, Oral - Category 4), causes skin and serious eye irritation, and may
cause respiratory irritation[1]. Additionally, it is very toxic to aquatic life with long-lasting
effects[2]. Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory.

Recommended PPE for Handling Necrostatin-34:
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PPE Category Specification Rationale
Safety glasses with side Protects against splashes and
Eye Protection shields or chemical safety dust, preventing serious eye
goggles. irritation[1].
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o S
(e.g., nitrile). irritation[1].
] Alab coat or a disposable Protects skin and personal
Body Protection ) o
gown. clothing from contamination.

) ) Avoids inhalation of dust or
) ] Use in a well-ventilated area, )
Respiratory Protection ) aerosols, which can cause
such as a chemical fume hood. , L
respiratory irritation[1].

Operational Plan: From Receipt to Disposal

A systematic approach to handling Necrostatin-34 ensures safety at every stage.
1. Preparation and Safe Handling:

o Pre-Handling: Before working with Necrostatin-34, ensure you are familiar with the location
and operation of safety equipment, including the eye-wash station, safety shower, and fire
extinguisher[2].

¢ Ventilation: Always handle the compound in a well-ventilated area, preferably within a
certified chemical fume hood, to avoid the formation of dust and aerosols[2].

¢ Avoiding Contamination: Do not eat, drink, or smoke in the laboratory area where
Necrostatin-34 is handled[2]. Wash hands thoroughly after handling the substance[2].

2. Storage:
o Keep the container tightly sealed in a cool, well-ventilated area[?2].

 Store the solid powder form at -20°C[3][4].
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« If prepared as a stock solution in a solvent like DMSO, store in tightly sealed aliquots at
-20°C for up to one month or -80°C for up to six months[4][5].

e Protect from direct sunlight and sources of ignition[2].

3. Experimental Protocols: While specific experimental protocols will vary, the general principle
is to minimize exposure. When preparing solutions, add the solvent to the pre-weighed
Necrostatin-34 powder slowly to avoid generating dust.

Emergency and Disposal Procedures

Emergency First Aid:

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
Eye Contact water, removing contact lenses if present. Seek

prompt medical attention[2].

Rinse the affected skin area thoroughly with
Skin Contact water. Remove contaminated clothing and

shoes and consult a physician[2].

Move the individual to fresh air. If breathing is

difficult, provide respiratory support but avoid

Inhalation o )
mouth-to-mouth resuscitation. Seek medical
help[2].

Wash out the mouth with water. Do NOT induce

Ingestion vomiting. Call a physician or poison control

center immediately[2].

Accidental Release (Spills):

o Evacuate personnel to a safe area[2].

o Ensure adequate ventilation[2].

o Wear full personal protective equipment[2].
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e Absorb spills of solutions with an inert, liquid-binding material (e.g., diatomite)[2].
e Collect the spilled material and place it in a suitable container for disposal[2].
o Decontaminate the affected surfaces by scrubbing with alcohol[2].

Disposal Plan: Necrostatin-34 and any contaminated materials (e.g., gloves, pipette tips,
containers) must be disposed of as hazardous waste. The contents and container should be
taken to an approved waste disposal plant[2]. Follow all institutional, local, and national
regulations for chemical waste disposal. Avoid releasing the substance into the environment
due to its high toxicity to aquatic life[2].

Quantitative Data Summary

The following table summarizes key quantitative information for Necrostatin-34.

Property Value

Molecular Formula C18H16N402S2[2][3]
Molecular Weight 384.48 g/mol [2][4]
CAS Number 375835-43-1[1][2][3]

ICso (TNFa-induced necroptosis in FADD-

o 667 nM[5][6]
deficient Jurkat cells)

ICso (TNFa-induced necroptosis in L929 cells) 134 nM[5][6]

Solubility in DMSO 77 mg/mL (200.27 mM)[7]

Workflow for Safe Handling of Necrostatin-34

The diagram below illustrates the logical workflow for safely managing Necrostatin-34 in a
laboratory setting.
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Caption: Workflow for the safe handling of Necrostatin-34.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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